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Comparison at a Glance

Feature
Optical Coherence Tomography
(OCT)

Visual Field (VF) Testing

Primary Role Early structural damage detection &
prognostic prediction [1] [2]

Functional deficit confirmation &
monitoring [2]

Key
Parameters

Retinal Nerve Fiber Layer (RNFL)
thickness; Ganglion Cell-Inner

Plexiform Layer (GCIPL) thickness [1]

Mean Deviation (MD); Pattern Standard
Deviation (PSD); Visual Field Index (VFI)

[2]

Typical
Findings in
EON

Thinning of RNFL (especially temporal

quadrant) and GCIPL [3] [4]

Central/cecocentral scotomas;

generalized depression [5] [3]

Prognostic
Value

High: Baseline RNFL ≥83µm or GCIPL
≥74µm predicts good 1-year outcome

with 100% sensitivity [1]

Moderate: Better baseline VF parameters
(MD, PSD, VFI) correlate with better

visual recovery [2]

Detection
Timeline

Can reveal subclinical structural

changes before functional vision loss
[3] [6]

Abnormalities appear once functional

vision loss has occurred [6]
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Experimental & Clinical Data Summary

For researchers requiring detailed experimental backing, the following table consolidates key quantitative

findings and methodologies from recent studies.

Study Focus OCT Findings & Protocols Visual Field Findings & Protocols

| Prognostic Prediction | • Design: Retrospective, 64 eyes. • Protocol: OCT within 3 months of vision loss.

RNFL & GCIPL measured. • Result: Baseline RNFL ≥83µm or GCIPL ≥74µm predicted good 1-year visual

outcome with 100% sensitivity [1]. | • Design: Retrospective, 46 eyes. • Protocol: 30-2 SITA standard. •

Result: Better baseline Mean Deviation (MD), Pattern Standard Deviation (PSD), and Visual Field Index

(VFI) were significantly correlated with better visual outcomes (p<0.001) [2]. | | Early Detection | • Utility:

Identifies early thinning of the temporal RNFL and GCIPL, often before VF defects are apparent. Considered

more sensitive for early subclinical damage [3] [4] [6]. | • Utility: The gold standard for confirming

functional vision loss. Central scotomas are the most common finding [3] [6]. However, defects may only

appear after structural damage has begun [6]. | | Correlation with Recovery | • Evidence: Inferior and nasal

RNFL thickness at baseline showed a significant negative correlation with BCVA at 1 and 3 months post-

cessation, but was not an independent predictor of final recovery in multivariate analysis [2]. | • Evidence:

Baseline VF parameters (PSD and VFI) showed significant correlation with BCVA at 1 and 3 months post-

cessation. However, like OCT, it was not an independent predictor in multivariate analysis, which found

baseline visual acuity to be the strongest factor [2]. |

Clinical Workflow Integration

In practice, OCT and VF testing are not mutually exclusive but are complementary. The following workflow,

based on expert consensus and programmatic studies, illustrates how they can be integrated for optimal

patient management [6] [7].
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Monitoring Tests

Prognostic Assessment

Patient on Ethambutol

Baseline Screening (Pre-/Early Therapy)

Regular Monitoring (Monthly)

Visual Acuity Color Vision (Ishihara) Visual Field (VF) Test Optical Coherence Tomography (OCT)

Abnormality Detected?

  Functional Change   Functional Change   Functional/Structural Change   Functional/Structural Change

Immediate Ethambutol Cessation & Comprehensive Ophthalmologic Exam

 Yes

Continue Regular Monitoring

 No

Prognostic Assessment Continue until end of Ethambutol therapy

OCT: Measure RNFL/GCIPL VF: Document Defect Severity

Counsel Patient & Set Recovery Expectations
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Click to download full resolution via product page

Key Takeaways for Researchers and Clinicians

A Combined Approach is Superior: Relying on a single test is insufficient. Functional tests (VF,
acuity, color vision) are critical for triggering a change in therapy, while structural assessment with

OCT provides an objective measure for predicting long-term outcomes [1] [2].
OCT is a Prognostic, Not Screening, Tool: Current evidence and expert opinion caution against

using OCT as a routine baseline screening for all patients starting ethambutol, as it is not yet
validated for this purpose [1]. Its greatest value lies in prognostic stratification once toxicity is

suspected.
Standardized Protocols are Needed: Real-world data shows significant variation in screening

practices and suboptimal monitoring rates [8] [9]. Implementing a structured, programmatic
monitoring system that includes both functional and structural tests is vital for early detection and

improved patient outcomes [7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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